Cas no 2137597-49-8 (4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester)

• Product Name: 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester
• CAS No: 2137597-49-8
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5256976
• PubChem ID: 165832183
• Update Time: 2025-08-05

4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester
• 2137597-49-8
• methyl 2-{octahydro-1H-pyrrolo[3,2-b]pyridin-4-yl}-2-oxoacetate
• EN300-377229

• Inchi： 1S/C10H16N2O3/c1-15-10(14)9(13)12-6-2-3-7-8(12)4-5-11-7/h7-8,11H,2-6H2,1H3
• InChI Key： CTSYXUWVZOVBKM-UHFFFAOYSA-N
• SMILES： C12CCNC1CCCN2C(=O)C(OC)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 319.1±44.0 °C(Predicted)
• pka: 10.01±0.20(Predicted)

Additional information on 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester

4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester (CAS No. 2137597-49-8): A Comprehensive Overview

4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester (CAS No. 2137597-49-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this intriguing molecule.

Chemical Structure and Properties

The chemical structure of 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester is defined by its pyrrolopyridine core and the presence of an acetic acid moiety esterified with a methyl group. The octahydro configuration and the α-oxo substitution contribute to its unique chemical properties. This compound is a white crystalline solid with a molecular weight of 265.34 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical and biological assays.

Synthesis Methods

The synthesis of 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester has been reported in several studies. One common approach involves the cyclization of an appropriate pyrrole derivative with a pyridine derivative under specific reaction conditions. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis involving the condensation of 1-methylpyrrole-2-carbaldehyde with 2-chloropyridine followed by reduction and esterification steps to yield the target compound. This method offers high yields and good purity, making it suitable for large-scale production.

Biological Activities

The biological activities of 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester have been extensively investigated in various in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester has also demonstrated significant antioxidant activity. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This dual mechanism of action—anti-inflammatory and antioxidant—further enhances its therapeutic potential.

Clinical Applications

The potential clinical applications of 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester are diverse and promising. Preclinical studies have shown that this compound can effectively reduce inflammation and oxidative stress in animal models of various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that oral administration of this compound significantly alleviated symptoms in a mouse model of colitis.

Beyond its anti-inflammatory and antioxidant properties, there is growing interest in exploring its potential as a neuroprotective agent. Preliminary studies suggest that 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester can protect neurons from ischemic injury and improve cognitive function in animal models of Alzheimer's disease. These findings open up new avenues for the development of neuroprotective therapies.

Current Research Trends

The field of medicinal chemistry is rapidly evolving, and ongoing research continues to uncover new insights into the properties and applications of 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester. Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with various biological targets using molecular docking studies. These computational tools are invaluable for optimizing lead compounds and designing more potent analogs.

In parallel with these computational efforts, experimental studies are being conducted to validate these predictions and further elucidate the mechanisms underlying the biological activities of this compound. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters used surface plasmon resonance (SPR) to confirm the binding affinity of 4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester to specific protein targets involved in inflammation and oxidative stress pathways.

Conclusion

4H-Pyrrolo[3,2-b]pyridine-4-acetic acid, octahydro-α-oxo-, methyl ester (CAS No. 2137597-49-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and antioxidant effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted and clinical trials are initiated, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.